Cas no 1246812-37-2 (Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate)

• Product Name: Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate
• CAS No: 1246812-37-2
• CID: 2248109
• Update Time: 2025-07-16

Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate Chemical and Physical Properties

Names and Identifiers

• Des[2-(1,2,4-triazolyl)] Itraconazole-2-isocyanate
• 4-[4-[4-[4-[[(2R,4S)-(2,4-Dichlorophenyl)-2-(isocyanoMethyl)-1,3-dioxolan-4-yl]Methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-(1-Methylpropyl)-3H-1,2,4-triazol-3-one
• Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate

Additional information on Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate

Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate (CAS No. 1246812-37-2): An Innovative Compound in Antifungal Research

Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate (CAS No. 1246812-37-2) is a novel derivative of itraconazole, a well-established antifungal agent. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in the development of more effective antifungal therapies. The introduction of the isocyanate group and the modification of the triazolyl moiety have led to enhanced pharmacological properties, making it a promising candidate for further research and development.

The chemical structure of Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate is characterized by the presence of an isocyanate functional group (-N=C=O) attached to the itraconazole backbone. This modification not only alters the physical and chemical properties of the molecule but also influences its biological activity. The isocyanate group can react with various nucleophiles, such as amines and thiols, forming stable amide or thiourea linkages. This reactivity opens up new possibilities for the design of prodrugs and conjugates with improved pharmacokinetic profiles.

In terms of its antifungal activity, Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate has shown promising results in both in vitro and in vivo studies. Recent research has demonstrated that this compound exhibits potent antifungal activity against a wide range of fungal pathogens, including Candida species, Aspergillus species, and Cryptococcus neoformans. The enhanced activity is attributed to its ability to disrupt fungal cell membranes and inhibit ergosterol biosynthesis, a key process in fungal cell wall formation.

One of the key advantages of Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate is its improved solubility compared to its parent compound, itraconazole. Solubility is a critical factor in drug development, as it directly affects the bioavailability and efficacy of the drug. Studies have shown that the introduction of the isocyanate group significantly enhances the water solubility of the molecule, potentially leading to better absorption and distribution in biological systems.

The pharmacokinetic properties of Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate have also been extensively studied. Preclinical data indicate that this compound has favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life. These properties make it an attractive candidate for oral administration, which is often preferred for long-term antifungal therapy.

In addition to its antifungal activity and improved solubility, Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate has shown potential as a platform for developing multifunctional drugs. The reactivity of the isocyanate group allows for the attachment of various functional groups or targeting moieties, enabling the creation of prodrugs with enhanced specificity and reduced side effects. This versatility makes it a valuable tool in drug discovery and development.

Clinical trials are currently underway to evaluate the safety and efficacy of Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate in treating various fungal infections. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. Further studies are needed to fully assess its potential as a new antifungal agent.

The development of Des2-(1,2,4-triazolyl) Itraconazole-2-isocyanate represents a significant advancement in antifungal research. Its unique chemical structure and improved pharmacological properties make it a promising candidate for addressing unmet medical needs in fungal infections. As research continues to uncover new applications and optimize its use, this compound has the potential to revolutionize antifungal therapy and improve patient outcomes.